Cas no 512845-63-5 (3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile)
512845-63-5 structure
Product Name:3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile
CAS No:512845-63-5
MF:C7H11N5
MW:165.195739984512
CID:362644
PubChem ID:10997394
Update Time:2025-04-19
3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, 3-amino-5-(ethylamino)-1-methyl-
- 3-amino-5-(ethylamino)-1-methyl-pyrazole-4-carbonitrile
- 3-amino-5-(ethylamino)-1-methylpyrazole-4-carbonitrile
- DTXSID50451200
- FT-0759551
- 512845-63-5
-
- Inchi: 1S/C7H11N5/c1-3-10-7-5(4-8)6(9)11-12(7)2/h10H,3H2,1-2H3,(H2,9,11)
- InChI Key: RODMRYNSIJQIFA-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(C#N)C(N)=N1)NCC
Computed Properties
- Exact Mass: 165.10163
- Monoisotopic Mass: 165.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 79.66
3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
512845-63-5 (3-amino-5-(ethylamino)-1-methyl-1H-Pyrazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk